Cas no 1017778-99-2 (3-Chloro-4-ethoxy-5-fluorobenzonitrile)
3-Chloro-4-ethoxy-5-fluorobenzonitrile is a fluorinated and chlorinated benzonitrile derivative with a substituted ethoxy group, offering versatile reactivity for synthetic applications. Its structure combines electron-withdrawing (chloro, fluoro, nitrile) and electron-donating (ethoxy) moieties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective modifications, facilitating the construction of complex heterocycles or fine-tuning physicochemical properties in target molecules. The compound’s stability under standard conditions ensures reliable handling and storage. Its high purity and well-defined reactivity profile make it suitable for precision organic transformations, particularly in medicinal chemistry where fluorinated scaffolds are sought after for their enhanced bioavailability and metabolic stability.
1017778-99-2 structure
Product Name:3-Chloro-4-ethoxy-5-fluorobenzonitrile
CAS No:1017778-99-2
MF:C9H7ClFNO
MW:199.609384775162
CID:4567483
Update Time:2025-05-28
3-Chloro-4-ethoxy-5-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-ethoxy-5-fluorobenzonitrile
-
- Inchi： 1S/C9H7ClFNO/c1-2-13-9-7(10)3-6(5-12)4-8(9)11/h3-4H,2H2,1H3
- InChI Key： HWPMHYOLSPZXGJ-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC(F)=C(OCC)C(Cl)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
3-Chloro-4-ethoxy-5-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C107180-500mg |
3-Chloro-4-ethoxy-5-fluorobenzonitrile |
1017778-99-2 | 500mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C107180-1000mg |
3-Chloro-4-ethoxy-5-fluorobenzonitrile |
1017778-99-2 | 1g |
$ 270.00 | 2022-06-06 | ||
| Apollo Scientific | PC302944-5g |
3-Chloro-4-ethoxy-5-fluorobenzonitrile |
1017778-99-2 | 5g |
£154.00 | 2025-02-21 | ||
| Apollo Scientific | PC302944-10g |
3-Chloro-4-ethoxy-5-fluorobenzonitrile |
1017778-99-2 | 10g |
£279.00 | 2025-02-21 |
3-Chloro-4-ethoxy-5-fluorobenzonitrile Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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